1-(3-trifluoromethylbenzyl)-1H-benzotriazole

• Molecular Formula: C14H10F3N3
• Molecular Weight: 277.24 g/mol
• IUPAC Name: 1-[[3-(trifluoromethyl)phenyl]methyl]benzotriazole
• InChI: InChI=1S/C14H10F3N3/c15-14(16,17)11-5-3-4-10(8-11)9-20-13-7-2-1-6-12(13)18-19-20/h1-8H,9H2
• InChI Key: VAPQCPUFLSHLPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CC3=CC(=CC=C3)C(F)(F)F

Description

1-(3-trifluoromethylbenzyl)-1H-benzotriazole is a useful research compound. Its molecular formula is C14H10F3N3 and its molecular weight is 277.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of benzotriazole (3 g) in DMF (38 mL) at r.t. was added a solution of 10N NaOH (2.75 mL). After stirring for 25 min., 3-trifluoromethylbenzyl bromide (4.39 mL) was added. The mixture was further stirred for 30 min., diluted with H2O, and extracted with EtOAc. The EtOAc extract was washed brine (2×), water, brine, dried (MgSO4) and concentrated. The residue was stirred in diethyl ether/hexane to afford 3.96 g of the title compound as a white solid.